Cas no 50971-94-3 (2-Acetyl-10H-phenothiazine-10-propanenitrile)

2-Acetyl-10H-phenothiazine-10-propanenitrile Properties

Names and Identifiers

• 2-Acetyl-10H-phenothiazine-10-propanenitrile
• 3-(2-Acetyl-10H-phenothiazin-10-yl)propanenitrile
• starbld0011394
• 50971-94-3
• DB-260604
• 3-(2-Acetylphenothiazin-10-yl)propanenitrile
• +Expand

• InChIKey： KANRVGIOTAKVQH-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H14N2OS/c1-12(20)13-7-8-17-15(11-13)19(10-4-9-18)14-5-2-3-6-16(14)21-17/h2-3,5-8,11H,4,10H2,1H3
• SMILES： CC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CCC#N

Computed Properties

• Exact Mass: 294.08268425g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 294.08268425g/mol
• Heavy Atom Count: 21
• Complexity: 443
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 69.4Ų